Phenoxyacetone
Phenoxyacetone
Phenoxyacetone causes Acetylcholinesterase inhibition.
Brand Name:
Vulcanchem
CAS No.:
621-87-4
VCID:
VC0539455
InChI:
InChI=1S/C9H10O2/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6H,7H2,1H3
SMILES:
CC(=O)COC1=CC=CC=C1
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
Phenoxyacetone
CAS No.: 621-87-4
Cat. No.: VC0539455
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenoxyacetone causes Acetylcholinesterase inhibition. |
|---|---|
| CAS No. | 621-87-4 |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | 1-phenoxypropan-2-one |
| Standard InChI | InChI=1S/C9H10O2/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6H,7H2,1H3 |
| Standard InChI Key | QWAVNXZAQASOML-UHFFFAOYSA-N |
| SMILES | CC(=O)COC1=CC=CC=C1 |
| Canonical SMILES | CC(=O)COC1=CC=CC=C1 |
| Appearance | Solid powder |
| Boiling Point | 229.5 °C |
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